4-Chlorophenyl 2-methyl-4-phenyl-5-pyrimidinyl sulfone

• IUPAC Name: 5-(4-chlorophenyl)sulfonyl-2-methyl-4-phenylpyrimidine
• InChI: InChI=1S/C17H13ClN2O2S/c1-12-19-11-16(17(20-12)13-5-3-2-4-6-13)23(21,22)15-9-7-14(18)8-10-15/h2-11H,1H3
• InChI Key: RQWXMGPRMFCEPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C(=N1)C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H13ClN2O2S
• Molecular Weight: 344.8 g/mol

Description

4-Chlorophenyl 2-methyl-4-phenyl-5-pyrimidinyl sulfone , also known as sulphenone , is a chemical compound with the molecular formula C17H13ClN2O2S . It exhibits interesting properties and has been studied for various applications.

Scientific Research Applications

Heterocyclic Compound Synthesis and Antimicrobial Activity

A study focused on the synthesis of thieno[3,2-d]pyrimidines as new scaffolds exhibiting antimicrobial activities. The research outlined the development of a novel series of spiro compounds with biologically active sulfonamide moieties, showcasing the potential of these compounds in the development of new antimicrobial agents (Hafez et al., 2016).

Electronic Transport Mechanism in Polymeric Materials

Another research effort explored the electronic transport mechanism in thin films of poly(azomethine sulfone)s. This study provides insights into the semiconducting properties of polymers prepared by reacting bis(4-chlorophenyl)sulfone with bisphenols, indicating potential applications in electronic devices (Rusu et al., 2007).

Advanced Material Development

Research on the synthesis and properties of polyimides from isomeric bis(dicarboxylphenylthio)diphenyl sulfone dianhydrides demonstrated the development of materials with good solubility and thermal stability. These materials are important for applications requiring high-performance polymers with exceptional thermal properties (Jingling Yan et al., 2005).

Crystal and Molecular Structure Analysis

The crystal and molecular structure of methyl-(4-chlorophenyl)sulfone was determined using X-ray diffraction. This study contributes to the understanding of the structural characteristics of sulfones, which are known to be biologically active compounds. Such insights are crucial for the design of new molecules with enhanced performance or biological activity (Adamovich et al., 2017).

Antiviral Compound Development

A study on the synthesis and antiviral activity of 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides showcased the potential of these compounds against tobacco mosaic virus. This highlights the importance of structural modifications to enhance antiviral properties, providing a foundation for future drug development efforts (Zhuo Chen et al., 2010).